Cas no 100451-18-1 (Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate)

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a piperidine substitution at the 2-position and an ethyl ester group at the 5-position, offering versatility as an intermediate in synthetic chemistry. The compound's stability and reactivity make it suitable for further functionalization, enabling the development of novel bioactive molecules. Its well-defined molecular framework may contribute to studies in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The presence of both electron-donating (piperidine) and electron-withdrawing (ester) groups enhances its utility in heterocyclic synthesis.

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate structure

100451-18-1 structure

Product Name:Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate

CAS No:100451-18-1

MF:C₁₃H₁₉N₃O₂

MW:249.308862924576

MDL:MFCD08131934

CID:1078067

PubChem ID:17121383

Update Time:2025-06-07

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate
- Ethyl 4-Methyl-2-(1-Piperidyl)Pyrimidine-5-Carboxylate
- STL361473
- 100451-18-1
- AKOS001787390
- MFCD08131934
- 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-piperidinyl)-, ethyl ester
- ethyl 4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate
- HMS1625O12
- CCG-131486
- CS-0321577
- LS-05571
- ALBB-017271
- ethyl4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate
- MDL： MFCD08131934
- Inchi： 1S/C13H19N3O2/c1-3-18-12(17)11-9-14-13(15-10(11)2)16-7-5-4-6-8-16/h9H,3-8H2,1-2H3
- InChI Key： JWLGHFDFQXJOGI-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NC(=NC=1C)N1CCCCC1)=O

Computed Properties

Exact Mass: 249.147726857g/mol
Monoisotopic Mass: 249.147726857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.3Å²

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Pricemore >>

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TRC	E259640-250mg	Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate	100451-18-1		250mg	$ 185.00	2022-06-05
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abcr	AB410300-500 mg	Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate	100451-18-1		500MG	€195.40	2023-02-03
abcr	AB410300-1 g	Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate	100451-18-1		1g	€239.00	2023-04-24
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abcr	AB410300-500mg	Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate; .	100451-18-1		500mg	€205.00	2025-02-14
abcr	AB410300-1g	Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate; .	100451-18-1		1g	€237.00	2025-02-14